Cyclazosin

• CAS RN: 139953-73-4
• Molecular Formula: C23H27N5O4
• Molecular Weight: 437.5 g/mol
• IUPAC Name: [(4aR,8aS)-4-(4-amino-6,7-dimethoxyquinazolin-2-yl)-2,3,4a,5,6,7,8,8a-octahydroquinoxalin-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C23H27N5O4/c1-30-19-12-14-15(13-20(19)31-2)25-23(26-21(14)24)28-10-9-27(16-6-3-4-7-17(16)28)22(29)18-8-5-11-32-18/h5,8,11-13,16-17H,3-4,6-7,9-10H2,1-2H3,(H2,24,25,26)/t16-,17+/m0/s1
• InChI Key: XBRXTUGRUXGBPX-DLBZAZTESA-N
• Isomeric SMILES: COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN([C@@H]4[C@H]3CCCC4)C(=O)C5=CC=CO5)N)OC
• SMILES: COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCN(C4C3CCCC4)C(=O)C5=CC=CO5)N)OC
• synonyms: (4-(4-amino-6,7-dimethoxyquinazolin-2-yl)octahydroquinoxalin-1-yl)furan-2-ylmethanone hydrochloride; cyclazosin; cyclazosin, (trans)-isome

Description

Cyclazosin is a synthetic organic compound known for its role as an alpha-1B adrenoceptor antagonist. It is chemically classified as a monocarboxylic acid amide, obtained by the formal condensation of the carboxy group of furoic acid with the secondary amino group of 6,7-dimethoxy-2-[(4aR,8aS)-octahydroquinoxalin-1-yl]quinazolin-4-amine

Scientific Research Applications

Cyclazosin has been extensively studied for its applications in various scientific fields:

Chemistry: this compound is used as a reference compound in studies involving alpha-1B adrenoceptor antagonists.

Biology: In biological research, this compound is used to investigate the role of alpha-1B adrenoceptors in various physiological processes.

Medicine: this compound has potential therapeutic applications in the treatment of conditions such as hypertension and benign prostatic hyperplasia.

Industry: this compound is used in the development of new pharmaceuticals and as a reference standard in quality control processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: Cyclazosin can be synthesized through a multi-step process involving the following key steps:

Formation of the Quinazoline Core: The synthesis begins with the preparation of the quinazoline core, which involves the reaction of 6,7-dimethoxy-2-aminobenzonitrile with appropriate reagents to form the quinazoline ring.

Introduction of the Furoic Acid Moiety: The carboxy group of furoic acid is then condensed with the secondary amino group of the quinazoline core to form the monocarboxylic acid amide structure.

Final Cyclization: The final step involves cyclization to form the octahydroquinoxaline ring system, resulting in the formation of this compound.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but is optimized for large-scale manufacturing. This involves the use of high-purity reagents, controlled reaction conditions, and efficient purification techniques to ensure the consistent quality and yield of the final product .

Chemical Reactions Analysis

Types of Reactions: Cyclazosin undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized under specific conditions to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be employed to modify the functional groups within the this compound molecule.

Substitution: this compound can undergo substitution reactions, where specific functional groups are replaced with other groups to form new derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents such as potassium permanganate or hydrogen peroxide can be used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are typically employed.

Substitution: Various nucleophiles and electrophiles can be used for substitution reactions, depending on the desired modification.

Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms of this compound, and substituted analogs with modified functional groups .

Mechanism of Action

Cyclazosin exerts its effects by selectively binding to and blocking alpha-1B adrenoceptors. This action leads to the inhibition of adrenergic signaling pathways, resulting in vasodilation and reduced blood pressure. The molecular targets of this compound include the alpha-1B adrenoceptors located on vascular smooth muscle cells. By blocking these receptors, this compound prevents the binding of endogenous catecholamines, thereby reducing vasoconstriction and promoting vasodilation .

Comparison with Similar Compounds

Cyclazosin is part of a class of compounds known as alpha-1 adrenoceptor antagonists. Similar compounds include:

Prazosin: Another alpha-1 adrenoceptor antagonist with a similar mechanism of action but different selectivity profile.

Doxazosin: Known for its long-lasting hypotensive effects, doxazosin is used in the treatment of hypertension and benign prostatic hyperplasia.

Terazosin: Similar to doxazosin, terazosin is used for its antihypertensive and prostate-relaxing effects.

Uniqueness of this compound: this compound is unique due to its high selectivity for alpha-1B adrenoceptors, which distinguishes it from other alpha-1 adrenoceptor antagonists. This selectivity makes it particularly useful in research focused on the specific roles of alpha-1B adrenoceptors in physiological and pathological processes .